Cas no 776-75-0 (1-Benzoylpiperidine)

1-Benzoylpiperidine Properties

Names and Identifiers

• 1-benzoylpiperidine
• phenyl(piperidin-1-yl)methanone
• 4-benzoylpiperidine
• Benzoic acid N-piperidide
• Benzoic acid,piperidide
• Benzoylpiperidine
• N-Benzoylpiperidin
• N-benzoylpiperidine
• PhCON(CH2)5
• Piperidine,1-benzoyl
• Protectine I
• Phenyl-piperidin-1-yl-methanone
• Piperidine, 1-benzoyl-
• alpha-Repellin
• Benzoic acid, piperidide
• N-Benzoyl piperidine
• LG 20104
• Benzoyl piperidine
• .alpha.-Repellin
• P 162
• R 162
• N-Benzoylpiperidin [German]
• 1-Benzoyl-Piperidine
• Benzoic acid piperidide
• phenyl(1-piperidyl)methanone
• phenyl-piperidin-1-ylmethanone
• MLS00
• PHENYL(PIPERIDINO)METHANONE
• B5512
• NSC 26344
• CS-0014481
• D89138
• CHEBI:188827
• SB41089
• NCGC00246771-01
• R-162
• Protectine I;alpha-Repellin
• Protectine I;-Repellin
• NSC1992
• Benzoylpiperidin
• NSC 1992
• MLS002637604
• NSC-1992
• DTXSID80228265
• NSC26344
• 776-75-0
• MFCD00023702
• F0808-1081
• EINECS 212-280-3
• AC-907/25014313
• HMS1578B14
• AI3-05550
• UNII-B678L9IQ0Y
• NSC-26344
• NS00037941
• CHEMBL1897277
• A839160
• AKOS000491597
• EN300-1265370
• SCHEMBL243236
• 5-20-02-00450 (Beilstein Handbook Reference)
• SMR001530235
• BRN 0136611
• 4eh4
• B678L9IQ0Y
• Cambridge id 5172602
• FT-0659564
• Q27274423
• 0OL
• METHANONE, PHENYL-1-PIPERIDINYL-
• N-BENZOYLPIPERIDINE [MI]
• BS-44008
• DTXCID00150756
• P-162
• STK092213
• +Expand

• MDL： MFCD00023702
• InChIKey： YXTROGRGRSPWKL-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO/c14-12(11-7-3-1-4-8-11)13-9-5-2-6-10-13/h1,3-4,7-8H,2,5-6,9-10H2
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 0136611

Computed Properties

• Exact Mass: 189.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.115
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 2.25060
• PSA: 20.31000
• Refractive Index: 1.5400 (estimate)
• Boiling Point: 321°C(lit.)
• Melting Point: 48.0 to 52.0 deg-C
• Flash Point: 180-184°C/20mm
• Color/Form: Colorless triclinic crystal
• Solubility: Soluble in alcohol and ether, insoluble in water.
• λmax: 224(lit.)
• Density: 1.0356 (rough estimate)